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Compound of Interest

Compound Name: BMS-688521

Cat. No.: B1667235

Audience: Researchers, scientists, and drug development professionals.

Introduction

BMS-688521 is a highly potent, orally active small molecule inhibitor of the Leukocyte
Function-Associated Antigen-1 (LFA-1)/Intercellular Adhesion Molecule (ICAM) interaction.[1][2]
This interaction is a critical component of leukocyte adhesion to endothelial cells and
subsequent transmigration, playing a key role in inflammatory responses.[3] As such, BMS-
688521 is a valuable tool for in vitro and in vivo studies related to inflammation and
autoimmune diseases.[1]

The accuracy and reproducibility of experimental results depend on the precise and proper
preparation of stock solutions. This document provides a detailed protocol for the preparation,
storage, and handling of BMS-688521 stock solutions in DMSO, ensuring solution integrity and
stability for research applications.

Physicochemical and Solubility Data

The following table summarizes the key quantitative data for BMS-688521.
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Property Value Citation(s)
Molecular Weight 536.37 g/mol [1]

Formula C26H19CI2N504 [1]

CAS Number 893397-44-9 [1]
Appearance White to light yellow solid [1]

Purity >98%

Solubility in DMSO 100 mg/mL (186.44 mM) [1]

Storage (Solid) 3 years at -20°C [1]

Storage (DMSO Stock) ir;?ths a1-80°C; L month at [1]12]

Mechanism of Action: Inhibition of LFA-1/ICAM-1
Interaction

BMS-688521 functions by allosterically inhibiting the LFA-1 integrin, which is expressed on the
surface of leukocytes.[3][4] This prevents LFA-1 from binding to its ligand, ICAM-1, on
endothelial cells, thereby blocking the cell-cell adhesion necessary for leukocyte trafficking to
sites of inflammation.[3][5]
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1 Weigh BMS-688521 Powder
on an Analytical Balance

:

2. Add Anhydrous DMSO
to the Weighed Powder

3. Vortex Vigorously
for 1-2 Minutes

Is Compound
Fully Dissolved?

5. Aliquot into Single-Use 4. Sonicate in Water Bath
Sterile Tubes (Optlonal Warm to 37°C)

6. Store at -80°C (Long-Term)
or -20°C (Short-Term)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note & Protocol: Preparation of BMS-
688521 Stock Solutions in Dimethyl Sulfoxide (DMSO)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1667235#preparation-of-bms-688521-
stock-solutions-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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